1H-Indole, 6-bromo-5-fluoro-2,3-dihydro-

• Molecular Formula: C8H7BrFN
• Molecular Weight: 216.05 g/mol
• IUPAC Name: 6-bromo-5-fluoro-2,3-dihydro-1H-indole
• InChI: InChI=1S/C8H7BrFN/c9-6-4-8-5(1-2-11-8)3-7(6)10/h3-4,11H,1-2H2
• InChI Key: SVNDSMLMPVHWET-UHFFFAOYSA-N
• Canonical SMILES: C1CNC2=CC(=C(C=C21)F)Br

Description

1H-Indole, 6-bromo-5-fluoro-2,3-dihydro- is a useful research compound. Its molecular formula is C8H7BrFN and its molecular weight is 216.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5-fluoroindoline (4.65 g, 34 mmole) in conc. H2SO4 acid (60 ml) under argon was treated with silver sulfate (5.5 g, 18 mmole) and stirred for 0.5 h, then cooled to −5° C. and treated dropwise over 15 min with bromine (5.6 g, 35 mmole). The mixture was maintained at −5° C. for 0.5 h, then allowed to warm to room temperature over 1 h, before adding cautiously to well stirred ice/water (600 ml). The mixture was filtered through Kieselguhr, then basified by addition of 40% NaOH solution and extracted with Et2O (2×300 ml). The combined extract was dried (Na2SO4) and concentrated under vacuum to afford the title compound as a beige solid (6.5 g, 89%). MH+ 216/218.